1-(2,4-dichlorophenyl)-3-[(2-methoxy-4-nitrophenyl)amino]-2-propen-1-one

• IUPAC Name: (E)-1-(2,4-dichlorophenyl)-3-(2-methoxy-4-nitroanilino)prop-2-en-1-one
• InChI: InChI=1S/C16H12Cl2N2O4/c1-24-16-9-11(20(22)23)3-5-14(16)19-7-6-15(21)12-4-2-10(17)8-13(12)18/h2-9,19H,1H3/b7-6+
• InChI Key: XIELKHZNWKAMOF-VOTSOKGWSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC=CC(=O)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])N/C=C/C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H12Cl2N2O4
• Molecular Weight: 367.2 g/mol

Description

1-(2,4-dichlorophenyl)-3-[(2-methoxy-4-nitrophenyl)amino]-2-propen-1-one, also known as DCPM, is a chemical compound that has been widely used in scientific research for its unique properties. DCPM is a yellow crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol. This compound has been studied extensively for its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorophenyl)-3-[(2-methoxy-4-nitrophenyl)amino]-2-propen-1-one is not fully understood, but it is believed to work by inhibiting certain enzymes or proteins in the target cells. In cancer cells, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. By inhibiting this enzyme, this compound can prevent the growth and proliferation of cancer cells.
In bacteria, this compound has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of folic acid. By inhibiting this enzyme, this compound can prevent the growth and reproduction of bacteria.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and organisms. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, which is a natural process that occurs in healthy cells. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells, which are important processes in the development of cancer metastasis.
In bacteria, this compound has been shown to disrupt the synthesis of folic acid, which is an essential vitamin for the growth and reproduction of bacteria. By disrupting this process, this compound can prevent the growth and spread of bacterial infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,4-dichlorophenyl)-3-[(2-methoxy-4-nitrophenyl)amino]-2-propen-1-one in scientific research is its ease of synthesis and availability. This compound can be synthesized using standard laboratory equipment and is commercially available from various suppliers. In addition, this compound has been extensively studied for its potential applications in various fields, making it a well-established compound in scientific research.
However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on cells, which can limit its use in certain experiments. Furthermore, this compound has been shown to have limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-(2,4-dichlorophenyl)-3-[(2-methoxy-4-nitrophenyl)amino]-2-propen-1-one. In medicine, this compound could be further investigated as a potential anticancer agent, particularly in combination with other chemotherapeutic agents. In addition, this compound could be studied for its potential use in the treatment of bacterial infections, particularly in the development of new antibiotics.
In material science, this compound could be further investigated for its potential use as a photochromic material, particularly in the development of new optical switches and sensors. Furthermore, this compound could be studied for its potential use in the development of new materials for solar energy conversion.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound has been shown to possess unique properties that make it a potential candidate for the development of new drugs, herbicides, insecticides, and materials. While there are limitations to its use in lab experiments, this compound remains a well-established compound in scientific research with several future directions for study.

Synthesis Methods

1-(2,4-dichlorophenyl)-3-[(2-methoxy-4-nitrophenyl)amino]-2-propen-1-one can be synthesized through a simple one-pot reaction between 2,4-dichloroacetophenone and 2-methoxy-4-nitroaniline in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound as the final product. The synthesis of this compound is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

1-(2,4-dichlorophenyl)-3-[(2-methoxy-4-nitrophenyl)amino]-2-propen-1-one has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In addition, this compound has been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.
In agriculture, this compound has been studied for its potential use as a herbicide due to its ability to inhibit the growth of weeds. Furthermore, this compound has been shown to possess insecticidal properties, making it a potential candidate for the development of new insecticides.
In material science, this compound has been investigated for its potential use as a photochromic material due to its ability to change color upon exposure to light. This property makes this compound a potential candidate for the development of new photochromic materials that can be used in various applications such as optical switches and sensors.